Cas no 920467-04-5 (3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide)

• Product name: 3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
• CAS No: 920467-04-5
• MF: C₁₄H₁₁ClFN₅O₂S
• MW: 367.785843133926
• CID: 6400116
• PubChem ID: 16809050

3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
• 3-chloro-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide
• 3-chloro-N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]benzenesulfonamide
• 3-chloro-N-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide
• F2071-0185
• AKOS024625915
• 920467-04-5
• Benzenesulfonamide, 3-chloro-N-[[1-(3-fluorophenyl)-1H-tetrazol-5-yl]methyl]-

• Inchi： 1S/C14H11ClFN5O2S/c15-10-3-1-6-13(7-10)24(22,23)17-9-14-18-19-20-21(14)12-5-2-4-11(16)8-12/h1-8,17H,9H2
• InChI Key： FOEWVABSKHYHBE-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=CC(F)=C3)N=NN=2)(=O)=O)=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 367.0306016g/mol
• Monoisotopic Mass: 367.0306016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 575.7±60.0 °C(Predicted)
• pka: 7.54±0.50(Predicted)

Additional information on 3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide

3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 920467-04-5): A Comprehensive Overview

3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 920467-04-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative features a unique molecular structure combining a chlorobenzene ring, fluorophenyl group, and tetrazole moiety, making it a valuable intermediate in drug discovery and material science applications.

The compound's molecular formula is C₁₄H₁₁ClFN₅O₂S, with a molecular weight of 367.79 g/mol. Its structural complexity arises from the combination of multiple functional groups: the sulfonamide (-SO₂NH-) linkage, the tetrazole heterocycle (1H-1,2,3,4-tetrazol-5-yl), and the halogenated aromatic systems (chloro and fluoro substituents). This unique architecture contributes to its potential biological activity and makes it an interesting target for medicinal chemistry studies.

Recent research trends in sulfonamide derivatives have shown renewed interest due to their diverse pharmacological properties. The incorporation of fluorophenyl and tetrazole moieties in 3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide may enhance its binding affinity to biological targets, as these groups are known to improve metabolic stability and membrane permeability in drug molecules.

The synthesis of CAS 920467-04-5 typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include: (1) preparation of the 3-fluorophenyl tetrazole intermediate, (2) chlorosulfonation of the benzene ring, and (3) final coupling to form the sulfonamide linkage. Researchers are particularly interested in optimizing these synthetic routes to improve yields and purity of the final product.

From an analytical perspective, 3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide can be characterized using various techniques. High-performance liquid chromatography (HPLC) is commonly employed for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy (both ¹H and ¹³C) provides detailed structural information. Mass spectrometry confirms the molecular weight, and X-ray crystallography may be used to determine the solid-state structure when single crystals can be obtained.

The potential applications of CAS 920467-04-5 span several research areas. In medicinal chemistry, its structural features suggest possible activity as a enzyme inhibitor or receptor modulator. The sulfonamide group is known to interact with various biological targets, while the tetrazole ring can serve as a bioisostere for carboxylic acids. These properties make it a candidate for investigation in drug discovery programs targeting inflammation, metabolic disorders, or infectious diseases.

Material scientists have also shown interest in 3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide due to its potential use in advanced materials. The combination of aromatic systems and heterocycles could contribute to the development of novel polymers or small-molecule semiconductors with unique electronic properties. Research in this direction is still in early stages but shows promising avenues for exploration.

From a commercial perspective, the demand for specialized sulfonamide derivatives like CAS 920467-04-5 has been steadily increasing. Pharmaceutical companies and research institutions seek such compounds for screening libraries and lead optimization programs. The global market for drug intermediates is projected to grow significantly, driven by the expanding pharmaceutical industry and increased R&D spending.

Safety considerations for handling 3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used. Proper ventilation is recommended when working with the compound in powder form to avoid inhalation exposure.

Storage recommendations for CAS 920467-04-5 include keeping the material in a cool, dry place away from direct sunlight. Many research facilities store such compounds at room temperature in sealed containers with desiccants to maintain stability. Long-term storage at lower temperatures (2-8°C) may be considered for extended preservation of the material's integrity.

The future research directions for 3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide are likely to focus on several areas: (1) exploration of its biological activity through high-throughput screening, (2) development of more efficient synthetic routes, and (3) investigation of its potential in material science applications. As computational chemistry methods advance, in silico studies may help predict its properties and interactions before experimental validation.

For researchers working with CAS 920467-04-5, several analytical standards and reference materials are commercially available. These include certified reference materials for quantitative analysis and isotopic-labeled versions for metabolic studies. The availability of these specialized products facilitates accurate characterization and application in various research settings.

In conclusion, 3-chloro-N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide represents an interesting case study in modern heterocyclic chemistry. Its combination of sulfonamide functionality with fluorophenyl and tetrazole groups creates a versatile molecular scaffold with potential applications across multiple scientific disciplines. As research continues to uncover new properties and applications for this compound, its importance in both academic and industrial settings is likely to grow.